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Compound of Interest

Compound Name:
2-(3-Nitrophenyl)-2-

oxoacetaldehyde

Cat. No.: B1595851 Get Quote

The proper handling and disposal of 2-(3-Nitrophenyl)-2-oxoacetaldehyde are critical for

ensuring laboratory safety and environmental protection. This compound is classified as

hazardous, and its disposal must adhere to strict protocols. Under no circumstances should this

chemical or its containers be disposed of in standard laboratory trash or poured down the sink.

Nitrophenols are known pollutants that are toxic, persistent in soil, and not easily

biodegraded[1][2].

Immediate Safety and Handling:

Before handling, it is essential to be aware of the hazards associated with 2-(3-Nitrophenyl)-2-
oxoacetaldehyde. Always work in a well-ventilated area or under a chemical fume hood.

Personnel must wear appropriate Personal Protective Equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat[3][4].

Hazard Classification Summary:

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for this substance[5].
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Hazard Code Hazard Statement Classification

H302 Harmful if swallowed
Acute Toxicity, Oral (Category

4)

H312 Harmful in contact with skin
Acute Toxicity, Dermal

(Category 4)

H332 Harmful if inhaled
Acute Toxicity, Inhalation

(Category 4)

H315 Causes skin irritation Skin Irritation (Category 2)

H319 Causes serious eye irritation Eye Irritation (Category 2)

Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe disposal of 2-(3-Nitrophenyl)-2-
oxoacetaldehyde waste.

1. Waste Collection:

Segregation: All waste materials, including the pure compound, solutions containing the

compound, and contaminated items (e.g., pipette tips, gloves, weighing paper), must be

segregated as hazardous waste.

Container: Use a designated, leak-proof, and chemically compatible waste container with a

secure screw-top lid. The container should be clearly marked for organic or nitrophenolic

waste.

2. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents by writing the full chemical name: "2-(3-Nitrophenyl)-2-
oxoacetaldehyde."

List all components of a mixture, including solvents.
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Attach the appropriate hazard pictograms (e.g., exclamation mark for irritant/harmful).

3. Temporary Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

This area should be well-ventilated and away from incompatible materials, heat, and ignition

sources[6].

4. Professional Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup. Do not attempt to dispose of the

chemical waste yourself.

The preferred method for final disposal of nitrophenols is high-temperature incineration in a

licensed and approved facility[1][3][4]. This process ensures complete destruction of the

hazardous compound.

5. Spill Management and Decontamination:

Minor Spills: In case of a small spill, use a dry, non-reactive absorbent material (like

vermiculite or sand) to contain it. Avoid generating dust[3]. Collect the absorbed material

using non-sparking tools and place it in the designated hazardous waste container.

Empty Containers: Empty containers that held 2-(3-Nitrophenyl)-2-oxoacetaldehyde must

be treated as hazardous waste. They can be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol); however, the rinsate must be collected and disposed of as hazardous

waste[7]. After decontamination, deface the original label and dispose of the container

according to institutional guidelines[3][4].

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of 2-(3-
Nitrophenyl)-2-oxoacetaldehyde waste from the point of generation to final disposal.
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Caption: Workflow for the safe disposal of 2-(3-Nitrophenyl)-2-oxoacetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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